Cas no 2106-54-9 (3,5,6-Trichlorooctafluorohexanoic Acid)

• Product Name: 3,5,6-Trichlorooctafluorohexanoic Acid
• CAS No: 2106-54-9
• MF: C₆HCl₃F₈O₂
• MW: 363.417167425156
• MDL: MFCD00236081
• CID: 289166
• PubChem ID: 260162
• Update Time: 2025-08-03

3,5,6-Trichlorooctafluorohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro-
• 3,5,6-TRICHLORO-2,2,3,4,4,5,6,6-OCTAFLUOROHEXANOIC ACID
• CCRIS 4416
• AKOS015892665
• 3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro hexanoic acid
• Perfluoro-3,5,6-trichlorohexanoic acid 97%
• NS00018845
• UNII-984FX617ZA
• 984FX617ZA
• 3,5,6-Trichloroperfluorohexanoic acid
• 3,5,6-trichloro-octafluoro-hexanoic acid
• 3,5,6-Trichlorooctafluorohexanoicacid
• DTXSID90880176
• 3,5,6-Trichlorooctafluorohexanoic acid
• Hexanoic acid, 3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro-
• ANRGSWRBGXZQLY-UHFFFAOYSA-N
• 2106-54-9
• SCHEMBL7814741
• Q27272081
• FT-0656784
• MFCD00236081
• 3,5,6-Trichlorooctafluorohexanoic Acid

• MDL： MFCD00236081
• Inchi： 1S/C6HCl3F8O2/c7-3(12,2(10,11)1(18)19)5(14,15)4(8,13)6(9,16)17/h(H,18,19)
• InChI Key： ANRGSWRBGXZQLY-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)O)(F)F)(C(C(C(F)(F)Cl)(F)Cl)(F)F)F

Computed Properties

• Exact Mass: 361.89153
• Monoisotopic Mass: 361.891438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.8330
• Boiling Point: 232°C (rough estimate)
• Refractive Index: 1.3903
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 3,5,6-Trichlorooctafluorohexanoic Acid

3,5,6-Trichlorooctafluorohexanoic Acid (CAS No. 2106-54-9): A Comprehensive Overview

3,5,6-Trichlorooctafluorohexanoic Acid, identified by the CAS registry number 2106-54-9, is a highly fluorinated organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which includes six carbon atoms with three chlorine atoms and eight fluorine atoms strategically positioned at specific sites. The presence of multiple halogen atoms imparts distinctive chemical properties to this compound, making it a subject of interest in both academic research and industrial applications.

The synthesis of 3,5,6-Trichlorooctafluorohexanoic Acid involves a multi-step process that typically begins with the chlorination of a suitable precursor followed by fluorination. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better control over the placement of fluorine atoms. For instance, studies published in the Journal of Fluorine Chemistry have demonstrated the use of electrophilic fluorination methods to synthesize this compound with improved efficiency.

The physical and chemical properties of 3,5,6-Trichlorooctafluorohexanoic Acid are heavily influenced by its high degree of fluorination. The compound exhibits excellent thermal stability due to the strong carbon-fluorine bonds, which also contribute to its chemical inertness. This makes it ideal for use in high-temperature applications and as a building block for more complex fluorinated molecules. Recent research has highlighted its potential as a precursor for the synthesis of advanced materials such as perfluoroalkylated polymers.

In terms of applications, 3,5,6-Trichlorooctafluorohexanoic Acid finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable esters and amides makes it a valuable component in the development of bioactive compounds. Additionally, this compound is employed in the production of specialty chemicals such as surfactants and lubricants due to its unique surface activity properties.

The environmental impact and safety profile of 3,5,6-Trichlorooctafluorohexanoic Acid have also been subjects of recent studies. Research conducted by environmental scientists has focused on understanding its persistence in the environment and potential bioaccumulation risks. Findings from these studies suggest that while the compound is not inherently hazardous under normal conditions, proper handling and disposal protocols are essential to minimize any adverse environmental effects.

The latest advancements in analytical techniques have significantly improved our ability to characterize and analyze 3,5,6-Trichlorooctafluorohexanoic Acid. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy now allow for precise determination of its molecular structure and purity. These advancements have facilitated more accurate dosing in pharmaceutical applications and better quality control in industrial processes.

In conclusion, 3,5,6-Trichlorooctafluorohexanoic Acid (CAS No. 2106-54-9) stands out as a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and potential for further functionalization continue to drive innovative research and development efforts. As scientific understanding of this compound deepens, it is expected to play an even more pivotal role in advancing modern chemistry and materials science.